Cas no 42466-50-2 (Thiophene-3-carbaldehyde Oxime)

• Product Name: Thiophene-3-carbaldehyde Oxime
• CAS No: 42466-50-2
• MF: C₅H₅NOS
• MW: 127.164299726486
• MDL: MFCD00151853
• CID: 89512
• PubChem ID: 9582358
• Update Time: 2025-05-19

Thiophene-3-carbaldehyde Oxime Chemical and Physical Properties

Names and Identifiers

• Thiophene-3-carboxaldoxime
• N-(thiophen-3-ylmethylidene)hydroxylamine
• Thiophene-3-carbaldehyde oxime
• THIOPHENE-3-CARBOXALDEHYDE OXIME
• Thiophene-3-aldoxime
• (NE)-N-(thiophen-3-ylmethylidene)hydroxylamine
• MFCD00151853
• 148134-23-0
• LS-04247
• 42466-50-2
• 3-Thiophenecarboxaldehyde,oxime,(E)-(9CI)
• AKOS005174013
• (E)-thiophene-3-carbaldehyde oxime
• (E)-N-[(thiophen-3-yl)methylidene]hydroxylamine
• STK897864
• (E)-N-hydroxy-1-(thiophen-3-yl)methanimine
• ALBB-013613
• 3-thiophenecarboxaldehyde, oxime
• Thiophene-3-carbaldehyde Oxime

• MDL： MFCD00151853
• Inchi： 1S/C5H5NOS/c7-6-3-5-1-2-8-4-5/h1-4,7H/b6-3+
• InChI Key： CPCZUXSHORSJIZ-ZZXKWVIFSA-N
• SMILES： S1C=CC(/C=N/O)=C1
• BRN： 108818

Computed Properties

• Exact Mass: 127.00900
• Monoisotopic Mass: 127.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Color/Form: solid
• Density: 1.26
• Melting Point: 121-122°C
• Boiling Point: 212.8°Cat760mmHg
• Flash Point: 82.5°C
• Refractive Index: 1.607
• PSA: 60.83000
• LogP: 1.55620
• Solubility: Not determined

Thiophene-3-carbaldehyde Oxime Security Information

• Safety Instruction： S22-S24/25
• HazardClass：IRRITANT
• Storage Condition：(BD153969)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Thiophene-3-carbaldehyde Oxime

Thiophene-3-carbaldehyde Oxime (CAS No. 42466-50-2): A Comprehensive Overview in Modern Chemical Biology

Thiophene-3-carbaldehyde Oxime, identified by the Chemical Abstracts Service Number (CAS No.) 42466-50-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural and functional properties. This compound belongs to the class of oximes, which are well-known for their role as intermediates in organic synthesis and pharmacological applications. The presence of both a thiophene ring and an aldehyde oxime functionality makes it a particularly intriguing molecule for researchers exploring novel therapeutic agents and synthetic methodologies.

The< strong> thiophene moiety, a five-membered aromatic ring containing sulfur, is a key structural feature that contributes to the unique electronic and steric properties of this compound. Thiophenes and their derivatives have been extensively studied for their potential in pharmaceuticals, agrochemicals, and materials science. The aldehyde oxime group, on the other hand, introduces reactivity that allows for further functionalization, making it a valuable building block in synthetic chemistry. The combination of these features positions Thiophene-3-carbaldehyde Oxime as a promising candidate for various applications, including the development of new drugs and advanced materials.

In recent years, there has been a surge in research focused on the pharmacological properties of< strong> Thiophene-3-carbaldehyde Oxime . Its ability to interact with biological targets such as enzymes and receptors has made it a subject of interest for drug discovery efforts. Specifically, studies have explored its potential as an intermediate in the synthesis of bioactive molecules that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The< strong> aldehyde oxime group is particularly noteworthy, as it can participate in various chemical reactions that are conducive to the development of complex molecular architectures.

One of the most compelling aspects of< strong> Thiophene-3-carbaldehyde Oxime is its role in medicinal chemistry. Researchers have leveraged its structural framework to design molecules that mimic natural products or target specific disease pathways. For instance, derivatives of this compound have been investigated for their ability to inhibit enzymes involved in cancer progression or to modulate immune responses. The< strong> thiophene ring's stability and electronic characteristics make it an ideal scaffold for such applications, while the oxime group provides additional opportunities for chemical modification.

The synthesis of< strong> Thiophene-3-carbaldehyde Oxime has also been optimized to enhance yield and purity, ensuring that researchers have access to high-quality material for their studies. Modern synthetic techniques, including catalytic processes and green chemistry principles, have been employed to develop more efficient and environmentally friendly methods for producing this compound. These advancements not only facilitate research but also contribute to the broader goal of sustainable chemical manufacturing.

In addition to its pharmaceutical applications, Thiophene-3-carbaldehyde Oxime has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to incorporate this compound into functional materials could lead to innovations in display technologies and renewable energy solutions. Furthermore, its compatibility with other organic molecules suggests potential uses in polymer chemistry and coatings.

The future prospects of< strong> Thiophene-3-carbaldehyde Oxime are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. As our understanding of its properties grows, so does its potential to contribute to advancements across multiple scientific disciplines. Whether used as a building block for drug development or as an active component in advanced materials, this compound represents a significant asset in modern chemical biology.